![molecular formula C7H5Cl2F2NO B6285196 [4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methanol CAS No. 1806802-85-6](/img/no-structure.png)
[4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methanol
Overview
Description
[4,6-Dichloro-2-(difluoromethyl)pyridin-3-yl]methanol, also known as DCF-Pyr, is a synthetic compound with a wide range of applications in scientific research. It is a member of the pyridine family, and is an organofluorine compound with a unique combination of properties. DCF-Pyr is used in a variety of research areas, including biochemistry, pharmacology, and toxicology, and is a valuable tool for understanding biological processes.
Scientific Research Applications
[4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methanol has a wide range of applications in scientific research. It has been used to study the effects of oxidative stress on cells, as well as the effects of various drugs on cells. It has also been used to investigate the mechanisms of action of various proteins, and to study the effects of environmental contaminants on cells. Additionally, this compound has been used to study the effects of various drugs on the nervous system, as well as the effects of various hormones on the body.
Mechanism of Action
The mechanism of action of [4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methanol is not fully understood. It is believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. Additionally, this compound is thought to act as an inhibitor of certain enzymes, including cyclooxygenase and lipoxygenase. It is also believed to interfere with the activity of various proteins, including cytochrome P450 enzymes and tyrosine kinases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. It is believed to have anti-inflammatory and anti-angiogenic effects, as well as to inhibit the growth of certain types of cancer cells. Additionally, this compound is thought to have neuroprotective and cardioprotective effects, and to have anti-diabetic and anti-obesity effects.
Advantages and Limitations for Lab Experiments
[4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methanol has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it a useful tool for studying biological processes. Additionally, this compound is non-toxic and has low toxicity in animals, making it safe for use in laboratory experiments. However, this compound is not water-soluble, making it difficult to use in aqueous solutions. Additionally, this compound is sensitive to light and heat, making it difficult to store for long periods of time.
Future Directions
There are many potential future directions for the use of [4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methanol. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, this compound could be used to study the effects of various drugs on the body, as well as to investigate the effects of environmental contaminants on cells. Finally, this compound could be used to further investigate the effects of oxidative stress on cells and to develop new treatments for various diseases.
Synthesis Methods
[4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methanol is synthesized through a two-step process. The first step involves the reaction of 4,6-dichloropyridine with 2,2-difluoromethyl-1,3-dioxolane, which produces 4,6-dichloro-2-(difluoromethyl)pyridine. The second step involves the reaction of 4,6-dichloro-2-(difluoromethyl)pyridine with methanol, which produces the final product, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methanol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dichloro-5-(difluoromethyl)pyridine", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Water", "Diethyl ether" ], "Reaction": [ "Step 1: Reduction of 2,3-dichloro-5-(difluoromethyl)pyridine with sodium borohydride in methanol to yield 2,3-dichloro-5-(difluoromethyl)pyridin-3-ol", "Step 2: Protection of the hydroxyl group in 2,3-dichloro-5-(difluoromethyl)pyridin-3-ol with methanol and hydrochloric acid to form the methyl ether", "Step 3: Chlorination of the methyl ether with thionyl chloride to yield [4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methyl chloride", "Step 4: Hydrolysis of [4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methyl chloride with sodium hydroxide and water to form [4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methanol", "Step 5: Purification of [4,6-dichloro-2-(difluoromethyl)pyridin-3-yl]methanol by extraction with diethyl ether and drying over anhydrous magnesium sulfate" ] } | |
CAS RN |
1806802-85-6 |
Molecular Formula |
C7H5Cl2F2NO |
Molecular Weight |
228 |
Purity |
95 |
Origin of Product |
United States |
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